N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C16H17FN2O2/c1-10-14(11(2)21-19-10)15(20)18-16(8-3-9-16)12-4-6-13(17)7-5-12/h4-7H,3,8-9H2,1-2H3,(H,18,20)
• InChI Key: PWCHDZVYFDZVJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NC2(CCC2)C3=CC=C(C=C3)F
• Molecular Formula: C16H17FN2O2
• Molecular Weight: 288.32 g/mol

Description

N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide, also known as ABT-288, is a novel and selective histamine H3 receptor antagonist. It has been extensively studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide selectively blocks the histamine H3 receptor, which is primarily expressed in the central nervous system. The histamine H3 receptor plays a key role in regulating the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine. By blocking the histamine H3 receptor, N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide increases the release of these neurotransmitters, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. It has also been shown to increase wakefulness and reduce sleepiness in animal models. In addition, N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been investigated for its anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has several advantages for lab experiments. It is highly selective for the histamine H3 receptor and has a long half-life, which allows for sustained drug exposure. However, N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has some limitations. It is not water-soluble, which can make it difficult to administer in certain experimental settings. In addition, N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has a complex synthesis method, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for the study of N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide. One potential application is in the treatment of ADHD. N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been shown to improve cognitive function and attention in animal models of ADHD. Another potential application is in the treatment of Alzheimer's disease. N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been investigated for its anti-inflammatory and analgesic effects, which may have potential therapeutic applications in pain management. Further studies are needed to fully understand the potential of N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide in these areas.

Synthesis Methods

The synthesis of N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide involves a series of chemical reactions starting from 4-fluorobenzaldehyde and cyclobutanone. The intermediate product is then treated with methylamine and dimethylamine to yield the final product. The synthesis process is complex and requires expertise in organic chemistry. The purity and yield of N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide are critical for its further application in scientific research.

Scientific Research Applications

N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and schizophrenia. N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has also been studied for its potential use in treating ADHD. In addition, N-[1-(4-fluorophenyl)cyclobutyl]-3,5-dimethyl-1,2-oxazole-4-carboxamide has been investigated for its anti-inflammatory and analgesic effects.